![molecular formula C16H13ClFNO B4646600 1-(4-chloro-2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline](/img/structure/B4646600.png)
1-(4-chloro-2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline
Overview
Description
Synthesis Analysis
The synthesis of related tetrahydroquinoline derivatives typically involves cyclization reactions, reductive aminations, and the use of catalytic systems for intramolecular alkyne-carbonyl metathesis. For instance, a sequential one-pot synthesis approach developed by Puchakayala Bharath Kumar Reddy et al. (2018) utilizes reductive amination of chloroformylquinolines with amines, followed by N-allylation and intramolecular Heck type cyclization, to afford tetrahydrobenzo[b][1,6]naphthyridine derivatives (Reddy, Kumar et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds related to 1-(4-Chloro-2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline has been elucidated using various spectroscopic techniques, including NMR and crystallography. R. Moreno-Fuquen et al. (2017) describe the supramolecular characteristics of a closely related ester, highlighting the importance of non-classical hydrogen bonds and halogen interactions in determining the compound's structure (Moreno-Fuquen, Castillo et al., 2017).
Chemical Reactions and Properties
The chemical reactivity of tetrahydroquinoline derivatives involves interactions with various reagents under catalyzed conditions. For example, Swapnadeep Jalal et al. (2014) have developed a methodology for the synthesis of dihydroquinolines and dihydrobenzo[b]azepines using iron(III) chloride as a catalyst, demonstrating the compound's versatility in undergoing cyclization reactions (Jalal, Bera et al., 2014).
Safety and Hazards
properties
IUPAC Name |
(4-chloro-2-fluorophenyl)-(3,4-dihydro-2H-quinolin-1-yl)methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClFNO/c17-12-7-8-13(14(18)10-12)16(20)19-9-3-5-11-4-1-2-6-15(11)19/h1-2,4,6-8,10H,3,5,9H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XITPHWRBHAWJRH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)C3=C(C=C(C=C3)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.